8-t-Butyl-2-aminomethyl-1,4-dioxaspiro(4,5)decane

• Molecular Formula: C13H25NO2
• Molecular Weight: 227.34 g/mol
• IUPAC Name: (8-tert-butyl-1,4-dioxaspiro[4.5]decan-3-yl)methanamine
• InChI: InChI=1S/C13H25NO2/c1-12(2,3)10-4-6-13(7-5-10)15-9-11(8-14)16-13/h10-11H,4-9,14H2,1-3H3
• InChI Key: NCVZTTSQXOTOMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2(CC1)OCC(O2)CN

Description

8-t-Butyl-2-aminomethyl-1,4-dioxaspiro(4,5)decane is a useful research compound. Its molecular formula is C13H25NO2 and its molecular weight is 227.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a warm (50° C.) solution of 8-t-butyl-2-(phthalimidomethyl)-1,4-dioxaspiro(4,5)decane (12.5 g, 35 mmol) in ethanol (100 ml) was added hydrazine hydrate (3.6 g, 72 mmol). The reaction mixture was kept at 50° C. for 1 hour. Light petroleum 200 ml was added and insoluble material was filtered off. The solvent was evaporated in vacuo. The residue was dissolved in toluene (100 ml) washed with brine (100 ml) and dried (MgSO4). Evaporation of the solvent yielded the title compound as a yellow oil (7.2 g). GC analysis indicated the compound as existing as a mixture of two diastereoisomers (cis, cis and cis, trans) in a ratio of 48:52. The NMR spectra are in agreement with the assigned structure.